Cas no 1256345-76-2 (3-Isopropoxy-5-methylphenylboronic acid)

• Product Name: 3-Isopropoxy-5-methylphenylboronic acid
• CAS No: 1256345-76-2
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• MDL: MFCD16295054
• CID: 828224
• PubChem ID: 53216319
• Update Time: 2025-06-14

3-Isopropoxy-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Isopropoxy-5-methylphenyl)boronic acid
• 3-Isopropoxy-5-methylphenylboronic acid
• (3-methyl-5-propan-2-yloxyphenyl)boronic acid
• [3-methyl-5-(propan-2-yloxy)phenyl]boronic acid
• CS-0174520
• {3-Methyl-5-[(propan-2-yl)oxy]phenyl}boronic acid
• DTXSID10681566
• AKOS006337069
• 1256345-76-2
• E97839
• MFCD16295054
• BS-19752
• Boronic acid, B-[3-methyl-5-(1-methylethoxy)phenyl]-
• (3-Isopropoxy-5-methylphenyl)boronicacid
• DB-366519

• MDL： MFCD16295054
• Inchi： 1S/C10H15BO3/c1-7(2)14-10-5-8(3)4-9(6-10)11(12)13/h4-7,12-13H,1-3H3
• InChI Key： CZCHMHUSIRMAFN-UHFFFAOYSA-N
• SMILES： O(C1C=C(B(O)O)C=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.46200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Isopropoxy-5-methylphenylboronic acid

Comprehensive Overview of 3-Isopropoxy-5-methylphenylboronic acid (CAS No. 1256345-76-2): Properties, Applications, and Industry Trends

3-Isopropoxy-5-methylphenylboronic acid (CAS No. 1256345-76-2) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern medicinal chemistry. With its unique isopropoxy and methyl substituents, this boronic acid offers enhanced stability and reactivity, making it a valuable intermediate for drug discovery and material science applications.

The growing demand for 3-Isopropoxy-5-methylphenylboronic acid is driven by its versatility in constructing complex molecular architectures. Researchers frequently search for "boronic acid catalysts," "Suzuki coupling reagents," and "high-purity arylboronates," reflecting its significance in green chemistry and sustainable synthesis. Recent studies highlight its potential in developing biocompatible polymers and targeted drug delivery systems, aligning with trends in personalized medicine and nanotechnology.

From a structural perspective, the CAS No. 1256345-76-2 compound features a phenylboronic acid core modified with a 5-methyl group and a 3-isopropoxy side chain. This configuration optimizes its solubility in organic solvents while maintaining compatibility with aqueous reaction conditions—a critical factor for high-throughput screening in drug development. Industry professionals often inquire about "boronic acid stability" and "storage conditions for arylboronates," underscoring the need for proper handling to preserve its reactivity.

In the context of pharmaceutical intermediates, 3-Isopropoxy-5-methylphenylboronic acid is increasingly explored for synthesizing kinase inhibitors and anticancer agents. Its ability to form reversible covalent bonds with biomolecules has sparked interest in "boron-based therapeutics," a hot topic in precision oncology. The compound’s low toxicity profile further enhances its appeal for bioconjugation applications, as evidenced by its use in proteolysis-targeting chimeras (PROTACs).

Beyond life sciences, CAS No. 1256345-76-2 finds utility in advanced material engineering. Its incorporation into organic electronic devices, such as OLEDs and sensors, leverages its electron-deficient boron center for improved charge transport. Queries like "boronic acids in optoelectronics" and "arylboronate-based sensors" reflect emerging interdisciplinary applications. The compound’s thermal stability and tunable fluorescence properties are also under investigation for bioimaging probes.

Quality control of 3-Isopropoxy-5-methylphenylboronic acid is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Suppliers emphasizing "≥98% purity" and "GC/MS-certified" specifications cater to stringent regulatory requirements in GMP manufacturing. The rise of "continuous flow chemistry" has further optimized its production, reducing waste and improving yield—key considerations for cost-effective scaling.

Environmental and safety aspects of CAS No. 1256345-76-2 adhere to REACH and OECD guidelines, with studies confirming its biodegradability under controlled conditions. As industries prioritize "eco-friendly reagents," this boronic acid’s minimal ecological footprint positions it favorably against traditional halogenated intermediates. Its compatibility with microwave-assisted synthesis also supports energy-efficient protocols, resonating with green chemistry principles.

Future prospects for 3-Isopropoxy-5-methylphenylboronic acid include expanding its role in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs)—areas gaining traction in carbon capture and hydrogen storage research. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring its relevance in next-generation smart materials and catalytic systems.